Cas no 2040-20-2 (p-Methoxyisobutyrophenone)

p-Methoxyisobutyrophenone structure
p-Methoxyisobutyrophenone structure
Product Name:p-Methoxyisobutyrophenone
CAS No:2040-20-2
MF:C11H14O2
MW:178.227663516998
MDL:MFCD00095003
CID:909705
PubChem ID:285578
Update Time:2024-10-31

p-Methoxyisobutyrophenone Chemical and Physical Properties

Names and Identifiers

    • 1-(4-methoxyphenyl)-2-methylpropan-1-one
    • p-Methoxyisobutyroph
    • p-Methoxyisobutyrophenone
    • 1-(4-Methoxy-phenyl)-2-methyl-propan-1-on
    • 1-(4-methoxy-phenyl)-2-methyl-propan-1-one
    • 1-propanone, 1-(4-methoxyphenyl)-2-methyl-
    • 4'-methoxyisobutyrophenone
    • 4-Methoxyisobutyrophenone
    • AC1L63D0
    • AC1Q49MR
    • AC1Q5EFD
    • Isopropyl 4-methoxyphenyl ketone
    • Isopropyl p-methoxyphenyl ketone
    • SureCN12453
    • MDL: MFCD00095003
    • Inchi: 1S/C11H14O2/c1-8(2)11(12)9-4-6-10(13-3)7-5-9/h4-8H,1-3H3
    • InChI Key: CHOMHKNFOBWRCW-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)OC)C(C)C

Computed Properties

  • Exact Mass: 178.09942
  • Monoisotopic Mass: 178.099
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 26.3A^2

Experimental Properties

  • Density: 0.999
  • Boiling Point: 281.5°C at 760 mmHg
  • Flash Point: 119.4°C
  • Refractive Index: 1.496
  • PSA: 26.3
  • LogP: 2.53390

p-Methoxyisobutyrophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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$ 165.00 2022-06-04
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$ 275.00 2022-06-04
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eNovation Chemicals LLC
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TRC
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TRC
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